Cas no 1337709-05-3 (3-(2-Methoxy-3-methylphenyl)morpholine)

• Product name: 3-(2-Methoxy-3-methylphenyl)morpholine
• CAS No: 1337709-05-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5779276
• PubChem ID: 82611083

3-(2-Methoxy-3-methylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1337709-05-3
• EN300-1833977
• 3-(2-methoxy-3-methylphenyl)morpholine
• 3-(2-Methoxy-3-methylphenyl)morpholine

• Inchi： 1S/C12H17NO2/c1-9-4-3-5-10(12(9)14-2)11-8-15-7-6-13-11/h3-5,11,13H,6-8H2,1-2H3
• InChI Key： NUKPWKOYOAJRJQ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=C(C)C=2OC)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(2-Methoxy-3-methylphenyl)morpholine

Comprehensive Overview of 3-(2-Methoxy-3-methylphenyl)morpholine (CAS No. 1337709-05-3)

3-(2-Methoxy-3-methylphenyl)morpholine (CAS No. 1337709-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a morpholine ring linked to a substituted phenyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(2-Methoxy-3-methylphenyl)morpholine", "applications of morpholine derivatives", and "CAS 1337709-05-3 suppliers", reflecting its growing relevance in advanced chemical applications.

The molecular structure of 3-(2-Methoxy-3-methylphenyl)morpholine combines a methoxy group and a methyl substituent on the phenyl ring, which influences its reactivity and solubility. This design is particularly valuable in drug discovery, where modifications to the phenyl ring can enhance bioavailability or target specificity. Recent trends in AI-driven drug design and green chemistry have further spotlighted such compounds, as they align with the demand for sustainable and computationally optimized molecular frameworks. Queries like "morpholine derivatives in medicinal chemistry" or "eco-friendly synthesis of CAS 1337709-05-3" underscore these intersections.

In industrial settings, 3-(2-Methoxy-3-methylphenyl)morpholine is often explored for its potential as a building block in polymers or specialty materials. Its stability under various conditions makes it suitable for high-performance coatings or adhesives, topics frequently searched alongside "advanced material intermediates". Additionally, the compound's role in catalysis and ligand design has been investigated, with academic papers highlighting its utility in asymmetric synthesis—a hotspot for researchers querying "chiral morpholine catalysts".

From a regulatory standpoint, CAS 1337709-05-3 is not classified under restricted categories, ensuring its accessibility for legitimate research. However, quality control remains critical, as evidenced by searches for "analytical methods for 3-(2-Methoxy-3-methylphenyl)morpholine" and "HPLC purity standards". Reputable suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to comply with global standards, addressing common concerns like "handling precautions for morpholine derivatives".

Looking ahead, the compound's adaptability positions it favorably for emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs), where modular designs are paramount. Searches for "next-generation pharmacophores" or "morpholine in targeted drug delivery" reflect this trajectory. As synthetic methodologies evolve—especially those leveraging flow chemistry or machine learning-assisted optimization—3-(2-Methoxy-3-methylphenyl)morpholine is poised to remain a focal point in innovation-driven chemistry.

In summary, 3-(2-Methoxy-3-methylphenyl)morpholine (CAS No. 1337709-05-3) exemplifies the synergy between structural ingenuity and practical utility. Its applications span pharmaceuticals, materials science, and catalysis, resonating with contemporary search trends like "sustainable chemical intermediates" and "high-value heterocycles". For researchers and manufacturers alike, understanding its properties and potential is essential to harnessing its full capabilities in cutting-edge scientific endeavors.